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Introduction to lodine-129 Dating

lodine-129 (12°]) is a long-lived radioisotope of iodine, boasting a half-life of 15.7 million years.
[1][2][3] It is produced naturally in the atmosphere through the interaction of cosmic rays with
xenon and in the Earth's crust via the spontaneous fission of uranium.[2][3] However, the
majority of 12°| in the modern environment is anthropogenic, having been released through
nuclear weapons testing and, more significantly, from nuclear fuel reprocessing plants.[1][4]
This dual origin makes 12°| a powerful tool for dating and tracing geological and hydrological
processes over a vast timescale, from recent environmental events to processes occurring over
tens of millions of years.[5][6][7]

The principle of 12°| dating relies on measuring the ratio of 12°| to the stable iodine isotope, 127I.
By determining this ratio in a sample and knowing the initial ratio at the time of the system's
closure, the age can be calculated based on the radioactive decay of 12°|. This technique is
particularly useful for dating groundwater, brines associated with hydrocarbon deposits, and
marine sediments.[1][8]

Software and Calculation Tools

Dedicated, commercially available software for calculating 12°| ages is not common. Most
researchers utilize custom scripts or spreadsheet-based calculations founded on the
fundamental radioactive decay equation.
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The core of 12°| age calculation is the radioactive decay formula:
t=-(1/A)*In ((*2°1/27l)sample / (22°1/127])initial )

Where:

t = age of the sample

A (lambda) = the decay constant of 12°| (approximately 4.41 x 108 per year), derived from its
half-life of 15.7 million years.[9]

(*2°1/127)sample = the isotopic ratio measured in the sample.

(r2°1/127)yinitial = the initial isotopic ratio of the source at the time the system was isolated.

The critical and most challenging parameter to determine is the initial 12°1/227] ratio. This value
varies depending on the source of the iodine. For instance, the pre-anthropogenic marine ratio
is estimated to be approximately 1500 x 10-2°,[8][10] For younger samples, especially in
hydrology, the initial ratio is influenced by atmospheric deposition from nuclear activities.[4]

While specialized software like DQPB and Isoplot exist for U-Pb dating, which also deals with
decay chains and disequilibrium, similar comprehensive tools are not standard for 12°1.[11][12]
Researchers often use general-purpose mathematical software like MATLAB, R, or even
Microsoft Excel to perform these calculations, which allows for greater flexibility in handling
sample-specific initial conditions and uncertainties.

Experimental Protocols

The accurate determination of 12°| ages is critically dependent on meticulous sample collection,
preparation, and analysis. The primary analytical technique is Accelerator Mass Spectrometry
(AMS), which offers exceptional sensitivity for measuring the low natural concentrations of 12°],
[13][14]

Protocol 1: lodine Extraction from Water Samples

This protocol outlines a common method for extracting iodine from water samples for AMS
analysis.
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Materials:

Water sample (typically 1-2 liters)

127] carrier solution (e.g., Woodward lodine Corp., with a known low 12°1/127] ratio)[13]

Sodium bisulfite (NaHSO3)

Nitric acid (HNO3s)

Silver nitrate (AgNO3) solution

Chloroform (CHCIs) or other suitable organic solvent[15][16]

Deionized water

Centrifuge and tubes

Separatory funnel

Methodology:

Sample Spiking: Add a known amount of 27| carrier to the water sample. This is crucial for
calculating the final 12°| concentration and monitoring the chemical yield of the extraction
process.[13]

Reduction: Acidify the sample to a pH of approximately 2 with nitric acid. Add sodium bisulfite
to reduce all iodine species (like iodate, 1037) to iodide (17).[13][17]

Solvent Extraction: Transfer the solution to a separatory funnel. Add an organic solvent like
chloroform and shake vigorously to extract the iodine into the organic phase. Allow the layers
to separate and collect the organic layer. Repeat the extraction from the aqueous phase to
ensure complete recovery.[15][16][18]

Back Extraction: The iodine is then back-extracted from the organic phase into an aqueous
solution, typically by shaking with a reducing agent solution.
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» Precipitation: From the final aqueous solution, precipitate the iodine as silver iodide (Agl) by
adding silver nitrate solution.[13]

» Washing and Drying: The Agl precipitate is washed with deionized water to remove
impurities, centrifuged, and then dried.

Protocol 2: Preparation of AMS Target and Measurement

Materials:

Dried Agl precipitate

High-purity Niobium (Nb) or Silver (Ag) powder[14]

Target press and holders

Accelerator Mass Spectrometer
Methodology:

o Target Preparation: The dried Agl precipitate is thoroughly mixed with a binder powder, such
as niobium or silver.[13][14]

e Pressing: The mixture is pressed into a target holder (cathode) under high pressure to create
a solid, durable target for the AMS ion source.

 AMS Measurement: The target is introduced into the ion source of the AMS system. A beam
of cesium ions (Cs*) is used to sputter the target, producing negative iodine ions (I7). These
ions are then accelerated to high energies, passed through a "stripper” to remove electrons
and break up molecular isobars, and then measured in a detector. The AMS instrument
measures the ratio of 12°| to 1271.[7][13]

Data Presentation

Quantitative data from 12°| studies are typically presented in tables to facilitate comparison
between different samples and locations.
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127|
129]]127] Ratio (x = Calculated Age

Sample ID Sample Type Concentration .
10-?) (Million years)
(nglL)

Gw-01 Groundwater 15.2 350 12.5

Shallow < 0.05 (Modern)
GW-02 25.8 5700 x 108

Groundwater [19]
BS-01 Brine 120.5 150 20.1

Marine Sediment
MS-01 45.0 850 5.3

Porewater

Note: The data in this table are illustrative and compiled from typical ranges found in the
literature. "Modern" ages indicate a strong influence from anthropogenic sources.

Visualizations
Experimental Workflow for *2°| Age Dating

The following diagram illustrates the complete workflow from sample collection to the final age
calculation.
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Caption: Workflow for lodine-129 dating from sample collection to age calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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